Cas no 21377-46-8 (4a,8a-Ethanonapthalene-9,10-dione, octahydro-)

• Product Name: 4a,8a-Ethanonapthalene-9,10-dione, octahydro-
• CAS No: 21377-46-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 864377
• Update Time: 2023-08-03

4a,8a-Ethanonapthalene-9,10-dione, octahydro- Chemical and Physical Properties

Names and Identifiers

• 4a,8a-ethanonapthalene-9,10-dione,octahydro-
• 4a,8a-Ethanonapthalene-9,10-dione, octahydro-

• Inchi： 1S/C12H16O2/c13-9-10(14)12-6-2-1-5-11(9,12)7-3-4-8-12/h1-8H2
• InChI Key： KSLTWTMBHULBTN-UHFFFAOYSA-N
• SMILES： O=C1C(C23CCCCC21CCCC3)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 272
• Topological Polar Surface Area: 34.1